Cas no 1261477-85-3 (Methyl 2-(2-(trifluoromethyl)phenyl)nicotinate)

• Product Name: Methyl 2-(2-(trifluoromethyl)phenyl)nicotinate
• CAS No: 1261477-85-3
• MF: C₁₄H₁₀F₃NO₂
• MW: 281.229914188385
• CID: 4982975
• Update Time: 2025-06-14

Methyl 2-(2-(trifluoromethyl)phenyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(2-(trifluoromethyl)phenyl)nicotinate
• methyl 2-[2-(trifluoromethyl)phenyl]pyridine-3-carboxylate

• Inchi： 1S/C14H10F3NO2/c1-20-13(19)10-6-4-8-18-12(10)9-5-2-3-7-11(9)14(15,16)17/h2-8H,1H3
• InChI Key： OSWLCEYCNFPVJH-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C(C(=O)OC)=CC=CN=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 346
• XLogP3: 3.3
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on Methyl 2-(2-(trifluoromethyl)phenyl)nicotinate

Recent Advances in Methyl 2-(2-(trifluoromethyl)phenyl)nicotinate (CAS: 1261477-85-3) Research: A Comprehensive Review

Methyl 2-(2-(trifluoromethyl)phenyl)nicotinate (CAS: 1261477-85-3) is a fluorinated nicotinate derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel anti-inflammatory and anticancer agents. This research brief aims to provide an up-to-date overview of the latest findings related to this compound, highlighting its synthesis, biological activity, and potential applications in drug discovery.

One of the most notable advancements in the study of Methyl 2-(2-(trifluoromethyl)phenyl)nicotinate is its application in the synthesis of small-molecule inhibitors targeting specific enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme implicated in inflammation and pain. The study utilized a combination of molecular docking and in vitro assays to elucidate the binding interactions and selectivity of these derivatives, providing valuable insights for the design of next-generation anti-inflammatory drugs.

In addition to its anti-inflammatory potential, Methyl 2-(2-(trifluoromethyl)phenyl)nicotinate has also been investigated for its anticancer properties. A recent preprint on bioRxiv reported that this compound, when incorporated into certain pharmacophores, exhibits selective cytotoxicity against cancer cell lines, particularly those with mutations in the p53 tumor suppressor gene. The study employed high-throughput screening and proteomic analysis to identify the underlying mechanisms, suggesting that the compound may induce apoptosis through the activation of stress-response pathways. These findings open new avenues for the development of targeted cancer therapies.

The synthetic routes for Methyl 2-(2-(trifluoromethyl)phenyl)nicotinate have also been optimized in recent years. A 2022 publication in Organic Process Research & Development described a scalable and cost-effective method for its production, utilizing palladium-catalyzed cross-coupling reactions. This advancement addresses previous challenges related to yield and purity, making the compound more accessible for large-scale pharmaceutical applications. Furthermore, the study highlighted the importance of green chemistry principles in minimizing environmental impact during synthesis.

Despite these promising developments, challenges remain in the clinical translation of Methyl 2-(2-(trifluoromethyl)phenyl)nicotinate-based therapies. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability and requires further structural modifications to enhance its metabolic stability. Ongoing research is focused on prodrug strategies and nanoparticle-based delivery systems to overcome these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, Methyl 2-(2-(trifluoromethyl)phenyl)nicotinate (CAS: 1261477-85-3) represents a versatile scaffold with significant potential in drug discovery. Its applications span anti-inflammatory and anticancer therapies, supported by robust mechanistic studies and synthetic advancements. Future research should prioritize addressing pharmacokinetic challenges and exploring its utility in combination therapies. This compound continues to be a focal point in chemical biology, offering exciting opportunities for innovation in the pharmaceutical industry.